Cas no 2411256-04-5 (2-Chloro-1-(2-(4-(pyridin-2-yl)thiazol-2-yl)piperidin-1-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(2-(4-(pyridin-2-yl)thiazol-2-yl)piperidin-1-yl)ethan-1-one
• CAS No: 2411256-04-5
• MF: C₁₅H₁₆ClN₃OS
• MW: 321.825040817261
• CID: 6250834
• PubChem ID: 146102777
• Update Time: 2025-07-19

2-Chloro-1-(2-(4-(pyridin-2-yl)thiazol-2-yl)piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2-(4-(pyridin-2-yl)thiazol-2-yl)piperidin-1-yl)ethan-1-one
• 2-Chloro-1-[2-(4-pyridin-2-yl-1,3-thiazol-2-yl)piperidin-1-yl]ethanone
• 2411256-04-5
• EN300-26615152
• Z3493373948
• 2-chloro-1-{2-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C15H16ClN3OS/c16-9-14(20)19-8-4-2-6-13(19)15-18-12(10-21-15)11-5-1-3-7-17-11/h1,3,5,7,10,13H,2,4,6,8-9H2
• InChI Key： WXMVTIYOGGVXPC-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCCC1C1=NC(C2C=CC=CN=2)=CS1)=O

Computed Properties

• Exact Mass: 321.0702610g/mol
• Monoisotopic Mass: 321.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.3Ų

Additional information on 2-Chloro-1-(2-(4-(pyridin-2-yl)thiazol-2-yl)piperidin-1-yl)ethan-1-one

Introduction to 2-Chloro-1-(2-(4-(pyridin-2-yl)thiazol-2-yl)piperidin-1-yl)ethan-1-one (CAS No. 2411256-04-5)

2-Chloro-1-(2-(4-(pyridin-2-yl)thiazol-2-yl)piperidin-1-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2411256-04-5, this molecule represents a confluence of heterocyclic scaffolds, including a chlorinated ketone moiety and a piperidine ring linked to a thiazole unit, which are commonly explored in drug discovery programs. The presence of multiple aromatic and heteroaromatic rings suggests a high degree of molecular complexity, making it an intriguing candidate for further investigation.

The compound’s structure is characterized by a central ethanone group flanked by two distinct pharmacophoric regions: one featuring a chloro-substituted benzene ring and the other comprising a pyridine-thiazole-piperidine triad. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The pyridine moiety, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for ligand-receptor binding affinity. Meanwhile, the thiazole ring contributes to the molecule’s solubility and metabolic stability, making it a promising candidate for oral administration.

In recent years, there has been growing interest in designing molecules that combine multiple pharmacological properties within a single scaffold. The piperidine component in this compound adds another layer of complexity, as it is frequently found in marketed drugs due to its ability to modulate central nervous system (CNS) receptors while maintaining good pharmacokinetic profiles. The strategic placement of the chloro-substituent further enhances the compound’s potential as an intermediate in medicinal chemistry, allowing for facile functionalization through nucleophilic aromatic substitution or cross-coupling reactions.

One of the most compelling aspects of this molecule is its potential application in addressing neurological disorders. The combination of pyridine, thiazole, and piperidine moieties has been explored in several research avenues, particularly in the development of novel antipsychotics, antidepressants, and anxiolytics. For instance, derivatives with similar structural motifs have shown promise in modulating serotonin and dopamine receptors, which are key targets in managing mental health conditions. The presence of the ethanone group may also contribute to receptor binding by providing additional hydrogen bonding opportunities or by influencing the conformational flexibility of the molecule.

The synthesis of 2-Chloro-1-(2-(4-(pyridin-2-yl)thiazol-2-yl)piperidin-1-yl)ethan-1-one presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves constructing the core piperidine-thiazole framework followed by functionalization with the pyridine moiety and chlorination at the appropriate position. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions can be employed to streamline the process and improve yield. Additionally, computational methods like molecular modeling can aid in optimizing synthetic routes by predicting steric hindrances and electronic distributions within the molecule.

From a computational chemistry perspective, understanding the electronic properties of this compound is crucial for predicting its biological activity. Density Functional Theory (DFT) calculations have been increasingly used to analyze frontier molecular orbitals (HOMO/LUMO), which provide insights into reactivity and binding affinity. Furthermore, Molecular Dynamics (MD) simulations can help elucidate how this molecule interacts with biological targets at an atomic level, offering valuable information for structure-based drug design. These computational approaches are particularly useful when experimental data is limited or when screening large libraries of compounds.

The pharmacological potential of CAS No 2411256-04-5 has not yet been fully explored, but preliminary studies suggest that it may exhibit inhibitory activity against enzymes or receptors implicated in various diseases. For example, analogs with similar scaffolds have demonstrated efficacy in preclinical models of inflammation or pain management by targeting cyclooxygenase (COX) enzymes or transient receptor potential (TRP) channels. Future research should focus on synthesizing derivatives with optimized pharmacokinetic properties while maintaining high bioactivity against desired targets.

The development of novel therapeutic agents relies heavily on access to high-quality starting materials and intermediates like 2-Chloro-1-(2-(4-(pyridin-2-yl)thiazol-2-yl)piperidin-1-yl)ethan-1-one. Manufacturers specializing in fine chemicals must adhere to stringent quality control measures to ensure consistency and purity throughout production processes. This includes rigorous analytical testing using techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify structural integrity before supplying materials to pharmaceutical companies.

In conclusion,CAS No 2411256-04-5 represents an intriguing molecular entity with significant potential for further development as a lead compound or intermediate in drug discovery programs targeting neurological disorders among other therapeutic areas where similar scaffolds have shown promise previously mentioned earlier . Its complex architecture presents both challenges but also opportunities for innovation through interdisciplinary approaches combining synthetic chemistry , computational modeling ,and pharmacological evaluation . Continued investigation into this class could yield novel treatments addressing unmet medical needs effectively without compromising safety standards set forth by regulatory agencies worldwide